Nyssoside
Nyssoside
Nyssoside is a natural product found in Camptotheca acuminata, Phyllagathis rotundifolia, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
182138-70-1
VCID:
VC21290478
InChI:
InChI=1S/C22H18O13/c1-29-16-9(32-22-15(26)14(25)13(24)10(4-23)33-22)3-7-11-12-6(20(27)34-18(11)16)2-8-17(31-5-30-8)19(12)35-21(7)28/h2-3,10,13-15,22-26H,4-5H2,1H3/t10-,13-,14+,15-,22-/m1/s1
SMILES:
COC1=C(C=C2C3=C1OC(=O)C4=CC5=C(C(=C43)OC2=O)OCO5)OC6C(C(C(C(O6)CO)O)O)O
Molecular Formula:
C22H18O13
Molecular Weight:
490.4 g/mol
Nyssoside
CAS No.: 182138-70-1
Cat. No.: VC21290478
Molecular Formula: C22H18O13
Molecular Weight: 490.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Nyssoside is a natural product found in Camptotheca acuminata, Phyllagathis rotundifolia, and other organisms with data available. |
|---|---|
| CAS No. | 182138-70-1 |
| Molecular Formula | C22H18O13 |
| Molecular Weight | 490.4 g/mol |
| IUPAC Name | 12-methoxy-13-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5,10,17-tetraoxapentacyclo[9.6.2.02,6.08,18.015,19]nonadeca-1(18),2(6),7,11(19),12,14-hexaene-9,16-dione |
| Standard InChI | InChI=1S/C22H18O13/c1-29-16-9(32-22-15(26)14(25)13(24)10(4-23)33-22)3-7-11-12-6(20(27)34-18(11)16)2-8-17(31-5-30-8)19(12)35-21(7)28/h2-3,10,13-15,22-26H,4-5H2,1H3/t10-,13-,14+,15-,22-/m1/s1 |
| Standard InChI Key | MSBCRZZTWJVLJV-CGWYSGAGSA-N |
| Isomeric SMILES | COC1=C(C=C2C3=C1OC(=O)C4=CC5=C(C(=C43)OC2=O)OCO5)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O |
| SMILES | COC1=C(C=C2C3=C1OC(=O)C4=CC5=C(C(=C43)OC2=O)OCO5)OC6C(C(C(C(O6)CO)O)O)O |
| Canonical SMILES | COC1=C(C=C2C3=C1OC(=O)C4=CC5=C(C(=C43)OC2=O)OCO5)OC6C(C(C(C(O6)CO)O)O)O |
| Appearance | Powder |
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